Cas no 2229381-93-3 (3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 2229381-93-3
• MF: C₁₀H₁₅BrN₂
• MW: 243.143501520157
• CID: 6015829
• PubChem ID: 165652391
• Update Time: 2025-10-24

3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole
• 2229381-93-3
• EN300-1919051

• Inchi： 1S/C10H15BrN2/c1-7(11)6-10-8-4-2-3-5-9(8)12-13-10/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： XNVGLBVRIWNBCF-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 242.04186g/mol
• Monoisotopic Mass: 242.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole

Comprehensive Overview of 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2229381-93-3)

3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole is a specialized organic compound with the CAS number 2229381-93-3, which has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromopropyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel therapeutic agents targeting neurological and inflammatory conditions.

In recent years, the search for indazole derivatives has surged due to their role in modulating key biological pathways. 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole is no exception, as its structural features align with current trends in small molecule drug development. The compound's tetrahydroindazole core is particularly noteworthy, as it mimics natural scaffolds found in bioactive molecules. This has led to increased inquiries about its synthesis methods, purity standards, and analytical characterization techniques, reflecting the broader scientific community's focus on reproducibility and quality control.

The compound's CAS No. 2229381-93-3 is frequently searched alongside terms like "indazole-based inhibitors" and "bromopropyl synthetic routes," highlighting its relevance in medicinal chemistry. Additionally, its potential as a precursor for kinase inhibitors has sparked discussions in online forums and research publications. With the rise of AI-driven drug design, computational studies involving 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole have also gained traction, as researchers explore its binding affinities and pharmacokinetic properties in silico.

From a technical standpoint, the compound's physical and chemical properties are critical for its handling and application. Its solubility, stability, and reactivity under various conditions are frequently studied to optimize its use in laboratory settings. Moreover, the demand for high-purity 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole has led to advancements in chromatographic purification and spectroscopic analysis, ensuring consistent results in downstream applications.

In conclusion, 3-(2-bromopropyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 2229381-93-3) represents a promising candidate for future research, bridging gaps between synthetic chemistry and biomedical innovation. Its unique structure and versatility make it a subject of ongoing exploration, particularly in the context of targeted therapy development and molecular design. As scientific inquiries continue to evolve, this compound is poised to remain a focal point in cutting-edge research initiatives.